5-chloro-2-methoxy-4-nitrobenzene-1-sulfonyl chloride
Overview
Description
5-Chloro-2-methoxy-4-nitrobenzene-1-sulfonyl chloride (CMNC) is a water-soluble, organic compound that has been used in various scientific and medical research applications. It is an important intermediate in the synthesis of various compounds, and has been used in the preparation of pharmaceuticals, agrochemicals, and other organic compounds. CMNC has also been used in the synthesis of a variety of other compounds, including antibiotics, drugs, and other organic compounds.
Scientific Research Applications
5-chloro-2-methoxy-4-nitrobenzene-1-sulfonyl chloride has been used in various scientific research applications, including the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It has also been used in the synthesis of a variety of other compounds, including antibiotics, drugs, and other organic compounds. 5-chloro-2-methoxy-4-nitrobenzene-1-sulfonyl chloride has also been used in the synthesis of polymers and other polymeric materials.
In addition, 5-chloro-2-methoxy-4-nitrobenzene-1-sulfonyl chloride has been used in the synthesis of a variety of other compounds, including antibiotics, drugs, and other organic compounds. 5-chloro-2-methoxy-4-nitrobenzene-1-sulfonyl chloride has also been used in the synthesis of polymers and other polymeric materials.
Mechanism of Action
5-chloro-2-methoxy-4-nitrobenzene-1-sulfonyl chloride acts as a catalyst in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and other organic compounds. It catalyzes the formation of covalent bonds between different molecules, resulting in the formation of a new compound. In addition, 5-chloro-2-methoxy-4-nitrobenzene-1-sulfonyl chloride also acts as an inhibitor of certain enzymes, which can affect the rate of reactions.
Biochemical and Physiological Effects
5-chloro-2-methoxy-4-nitrobenzene-1-sulfonyl chloride has been shown to have a variety of biochemical and physiological effects in laboratory experiments. It has been found to inhibit the activity of certain enzymes, which can affect the rate of reactions. In addition, 5-chloro-2-methoxy-4-nitrobenzene-1-sulfonyl chloride has been found to affect the activity of certain hormones, such as cortisol, and to have an effect on the metabolism of certain drugs.
Advantages and Limitations for Lab Experiments
5-chloro-2-methoxy-4-nitrobenzene-1-sulfonyl chloride has several advantages for laboratory experiments. It is a water-soluble compound, which makes it easy to work with and store. In addition, it is relatively stable and has a low toxicity, making it safe to use in laboratory experiments.
However, there are some limitations to using 5-chloro-2-methoxy-4-nitrobenzene-1-sulfonyl chloride in laboratory experiments. It has a low solubility in organic solvents, which can limit its use in some experiments. In addition, it is a relatively expensive compound and can be difficult to obtain in some areas.
Future Directions
5-chloro-2-methoxy-4-nitrobenzene-1-sulfonyl chloride has a variety of potential applications in scientific research and medical applications. It could be used as a catalyst in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. In addition, it could be used in the synthesis of polymers and other polymeric materials, as well as in the synthesis of antibiotics and other drugs.
5-chloro-2-methoxy-4-nitrobenzene-1-sulfonyl chloride could also be used to study the biochemical and physiological effects of various compounds on the human body. It could be used to investigate the effects of certain hormones and drugs on the metabolism and to study the effects of certain enzymes on the rate of reactions.
Finally, 5-chloro-2-methoxy-4-nitrobenzene-1-sulfonyl chloride could be used to develop new compounds and materials with improved properties. It could be used to develop new polymers with improved properties, such as increased strength and flexibility, and to develop new antibiotics and other drugs with improved efficacy.
Synthesis Methods
5-chloro-2-methoxy-4-nitrobenzene-1-sulfonyl chloride can be synthesized from the reaction of 5-chloro-2-methoxy-4-nitrobenzene-1-sulfonyl chloride (5-chloro-2-methoxy-4-nitrobenzene-1-sulfonyl chloride) and sodium hydroxide in an aqueous solution. The reaction takes place at a temperature of 80-90°C and a pH of 8-10. The reaction produces a yellow-brown solution which is then filtered and concentrated to yield the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-chloro-2-methoxy-4-nitrobenzene-1-sulfonyl chloride involves the introduction of a sulfonyl chloride group onto a 5-chloro-2-methoxy-4-nitrobenzene molecule.", "Starting Materials": [ "5-chloro-2-methoxy-4-nitrobenzene", "sulfonyl chloride", "thionyl chloride", "chloroform", "anhydrous sodium sulfate", "diethyl ether" ], "Reaction": [ "5-chloro-2-methoxy-4-nitrobenzene is dissolved in chloroform and cooled to 0°C.", "Thionyl chloride is added dropwise to the solution and the mixture is stirred for 1 hour at 0°C.", "The reaction mixture is then heated to reflux for 2 hours.", "The excess thionyl chloride is removed by distillation under reduced pressure.", "The resulting sulfonyl chloride intermediate is dissolved in diethyl ether and washed with water and brine.", "The organic layer is dried over anhydrous sodium sulfate and the solvent is removed under reduced pressure to yield 5-chloro-2-methoxy-4-nitrobenzene-1-sulfonyl chloride as a yellow solid." ] } | |
CAS RN |
62833-51-6 |
Product Name |
5-chloro-2-methoxy-4-nitrobenzene-1-sulfonyl chloride |
Molecular Formula |
C7H5Cl2NO5S |
Molecular Weight |
286.1 |
Purity |
95 |
Origin of Product |
United States |
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